Cas no 1380137-79-0 (2-amino-3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 2-amino-3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 1380137-79-0
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 5812219
• PubChem ID: 154827721
• Update Time: 2025-10-08

2-amino-3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-ol
• Benzenepropanol, β-amino-4-fluoro-3-(trifluoromethyl)-
• 2-amino-3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol
• EN300-1958935
• 1380137-79-0
• A1-32273

• Inchi： 1S/C10H11F4NO/c11-9-2-1-6(3-7(15)5-16)4-8(9)10(12,13)14/h1-2,4,7,16H,3,5,15H2
• InChI Key： IZWXGIZHKYNIHG-UHFFFAOYSA-N
• SMILES： C1(CC(N)CO)=CC=C(F)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 320.9±37.0 °C(Predicted)
• pka: 12.62±0.10(Predicted)

Additional information on 2-amino-3-4-fluoro-3-(trifluoromethyl)phenylpropan-1-ol

2-Amino-3-(4-Fluoro-3-(Trifluoromethyl)Phenyl)Propan-1-Ol (CAS No. 1380137-79-0): A Novel Compound with Promising Therapeutic Potential

2-Amino-3-(4-Fluoro-3-(Trifluoromethyl)Phenyl)Propan-1-Ol, also known by its CAS number 1380137-79-0, represents a unique class of organic compounds with potential applications in pharmaceutical research. This molecule features a complex aromatic ring system fused with a hydroxyl group and multiple fluorine atoms, which are critical for modulating its physicochemical properties and biological activity. The structural complexity of this compound, including the trifluoromethyl group and the 4-fluoro substituent on the phenyl ring, has attracted significant attention in recent years due to its potential as a lead compound for drug discovery.

Recent studies have highlighted the importance of fluorine-containing molecules in improving drug efficacy and bioavailability. The presence of multiple fluorine atoms in 2-Amino-3-(4-Fluoro-3-(Trifluorom...